Cas no 26027-93-0 (Methyl 2-(3-hydroxy-2,2-dimethylcyclobutyl)acetate)

• Product Name: Methyl 2-(3-hydroxy-2,2-dimethylcyclobutyl)acetate
• CAS No: 26027-93-0
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 4643294
• PubChem ID: 12651945
• Update Time: 2025-05-21

Methyl 2-(3-hydroxy-2,2-dimethylcyclobutyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3-hydroxy-2,2-dimethylcyclobutyl)acetate
• methyl 2-(3-hydroxy-2,2-dimethylcyclobutyl)acetate, Mixture of diastereomers
• BBA02793
• Methyl 2-(3-hydroxy-2,2-dimethylcyclobutyl)acetate

• Inchi： 1S/C9H16O3/c1-9(2)6(4-7(9)10)5-8(11)12-3/h6-7,10H,4-5H2,1-3H3
• InChI Key： QCCZUZKJPLGYCO-UHFFFAOYSA-N
• SMILES： OC1CC(CC(=O)OC)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 186
• XLogP3: 1
• Topological Polar Surface Area: 46.5

Additional information on Methyl 2-(3-hydroxy-2,2-dimethylcyclobutyl)acetate

Exploring the Properties and Applications of Methyl 2-(3-hydroxy-2,2-dimethylcyclobutyl)acetate (CAS No. 26027-93-0)

Methyl 2-(3-hydroxy-2,2-dimethylcyclobutyl)acetate, with the CAS No. 26027-93-0, is a cyclobutane derivative that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and fragrance industries. This compound, characterized by its unique hydroxy-dimethylcyclobutyl structure, offers a versatile platform for synthetic applications. Its molecular formula, C9H16O3, and distinct functional groups make it a valuable intermediate in the synthesis of complex molecules. Researchers and industry professionals are increasingly exploring its potential due to its stereochemical properties and reactivity.

One of the most intriguing aspects of Methyl 2-(3-hydroxy-2,2-dimethylcyclobutyl)acetate is its role in the development of bioactive compounds. The presence of both hydroxyl and ester groups in its structure allows for diverse chemical modifications, making it a candidate for drug discovery. Recent studies have highlighted its utility in creating chiral building blocks, which are essential for asymmetric synthesis. This aligns with the growing demand for enantioselective catalysts and green chemistry solutions, topics frequently searched by professionals in the field.

In the fragrance industry, CAS No. 26027-93-0 is valued for its potential to contribute to novel aromatic profiles. The cyclobutane ring, combined with the ester moiety, can impart unique olfactory characteristics, making it a subject of interest for perfumers. Consumers and manufacturers alike are increasingly seeking sustainable fragrance ingredients, and this compound’s synthetic adaptability positions it as a promising candidate. Searches for eco-friendly scent molecules and long-lasting perfumes often lead to discussions about such innovative chemicals.

The compound’s physical and chemical properties also merit discussion. With a molecular weight of 172.22 g/mol, Methyl 2-(3-hydroxy-2,2-dimethylcyclobutyl)acetate exhibits moderate solubility in polar solvents, which is advantageous for laboratory and industrial processes. Its stability under controlled conditions makes it suitable for storage and transportation, addressing common concerns about chemical handling and shelf life. These attributes are frequently queried by chemists and logistics professionals.

Another area of interest is the compound’s potential in material science. The cyclobutane ring’s rigidity can influence the mechanical properties of polymers, making it a candidate for high-performance materials. As industries shift toward lightweight composites and renewable resources, the exploration of such intermediates has surged. This trend is reflected in search queries related to advanced polymer additives and sustainable material innovation.

From a synthetic perspective, the preparation of Methyl 2-(3-hydroxy-2,2-dimethylcyclobutyl)acetate often involves ring-closing reactions or esterification techniques. These methods are well-documented in academic literature, but recent advancements in catalytic processes have improved yields and selectivity. This resonates with the broader scientific community’s focus on atom economy and waste reduction, topics that dominate modern chemistry discussions.

In conclusion, CAS No. 26027-93-0 represents a fascinating intersection of chemistry and application. Its versatility in pharmaceutical synthesis, fragrance development, and material science underscores its importance. As research continues to uncover new uses, this compound is likely to remain a focal point for innovation. For those searching cyclobutane derivatives or specialty chemicals, Methyl 2-(3-hydroxy-2,2-dimethylcyclobutyl)acetate offers a compelling case study in molecular versatility.